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For Researchers, Scientists, and Drug Development Professionals

Introduction

S$18-000003 is a potent, selective, and orally active inhibitor of the Retinoic Acid Receptor-
related Orphan Receptor gamma t (RORyt). RORVyt is a critical transcription factor that governs
the differentiation and function of T helper 17 (Th17) cells.[1] These cells are key drivers of
inflammation in a variety of autoimmune diseases, including psoriasis, rheumatoid arthritis, and
multiple sclerosis, primarily through their production of pro-inflammatory cytokines such as
Interleukin-17 (IL-17). By antagonizing RORyt, S18-000003 effectively suppresses the Th17
pathway, leading to a reduction in IL-17 production and subsequent amelioration of
inflammatory responses.[2] These characteristics make S18-000003 a valuable research tool
for investigating the role of the Th17/IL-17 axis in autoimmune and inflammatory disorders and
for the preclinical evaluation of potential therapeutic agents.

Mechanism of Action

$18-000003 functions as a RORyt antagonist, directly inhibiting its transcriptional activity. This
leads to the suppression of the genetic program responsible for Th17 cell differentiation and the
subsequent production of pro-inflammatory cytokines. The primary mechanism involves the
inhibition of 1117a gene transcription, which consequently reduces the secretion of IL-17A.[3]
This targeted action on the master regulator of Th17 cells allows for the specific investigation of
this pathway in various disease models.
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Data Presentation

The following tables summarize the key in vitro and in vivo activities of S18-000003.

In Vitro Activity of S18-000003

Assay IC50 Value

Human RORyt-GAL4 Promoter Reporter Assay 29 nM

Human Th17 Differentiation 13 nM

Mouse RORyt-dependent Transactivation 0.34 uM
Mouse Th17 Cell Differentiation 0.20 uM
Human RORyt Competitive Binding Assay <30 nM

In Vivo Activity and Pharmacokinetics of

S18-000003

Parameter Value/Effect

Oral Bioavailability (Rat) 54.5%

IL-17 Production in IL-23-Challenged Mice Dose-dependent inhibition

TPA-Induced Psoriasis Model (Topical ]
Dose-dependent therapeutic effect

Application)

Signaling Pathway

The following diagram illustrates the signaling pathway inhibited by S18-000003.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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